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Compound of Interest

Compound Name: 2,2-Dichloroacetophenone

Cat. No.: B1214461 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a focused overview of the core physicochemical properties of

2,2-dichloroacetophenone, a compound of interest in organic synthesis and as a potential

intermediate in the development of pharmaceuticals.[1][2]

Core Compound Properties
2,2-Dichloroacetophenone is an organic compound featuring a phenyl group connected to an

acetyl group substituted with two chlorine atoms.[2] This structure makes it a valuable reagent

in various synthetic organic chemistry applications.[2]

Quantitative Data Summary
The key quantitative physicochemical properties of 2,2-dichloroacetophenone are

summarized in the table below for easy reference and comparison.
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Property Value Units

Molecular Formula C₈H₆Cl₂O -

Molecular Weight 189.04 g/mol

CAS Number 2648-61-5 -

Density 1.34 g/mL at 25 °C

Melting Point 20-21 °C

Boiling Point 132-134 °C at 13 mmHg

Refractive Index 1.5686 n20/D

Data sourced from multiple chemical databases.[1][3][4][5][6]

Experimental Protocols
The data presented in this guide are based on standardized analytical methods commonly

used in chemical characterization. Detailed experimental protocols for determining properties

such as molecular weight (e.g., via mass spectrometry), melting point, and boiling point are

well-established in the fields of analytical and organic chemistry. For specific procedural details,

researchers are advised to consult standard reference texts and pharmacopeial

methodologies.

Logical Relationship Diagram
The following diagram illustrates the fundamental relationship between the compound's

common name, its empirical formula, and its calculated molecular weight.

2,2-Dichloroacetophenone Molecular Formula
C₈H₆Cl₂O

is represented by Molecular Weight
189.04 g/mol

results in
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Core properties of 2,2-dichloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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